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Compound of Interest

Compound Name: TM-25659

Cat. No.: B15542683

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for the
TAZ activity modulator, TM-25659. The information is intended for researchers, scientists, and
drug development professionals to ensure safe handling and disposal in a laboratory setting.

TM-25659: Summary of Key Information

TM-25659 is a cell-permeable, orally bioavailable imidazol-pyrimidine derivative. It is supplied
as a yellow powder and is soluble in DMSO. According to safety data sheets, TM-25659 is not
classified as a hazardous substance under Regulation (EC) No. 1907/2006 (REACH). This
classification is pivotal in determining the appropriate disposal route.

Quantitative Data and Chemical Properties

A summary of the relevant chemical and physical properties of TM-25659 is provided in the
table below for easy reference.
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Property Value Source
Molecular Formula C30H2sNs [1]
Molecular Weight 500.60 g/mol [1]
Appearance Yellow powder

Solubility DMSO: 50 mg/mL

Storage Temperature 2-8°C

Purity >97% (HPLC)

CAS Number 260553-97-7

Experimental Protocols for Disposal

Given that TM-25659 is not classified as a hazardous chemical, specific experimental protocols
for its neutralization or deactivation are not required. The primary focus of the disposal
procedure is to adhere to standard laboratory practices for non-hazardous waste, ensuring
compliance with institutional and local regulations.

Step-by-Step Disposal Guidance

1. Unused or Surplus TM-25659 (Solid Powder):

» Waste Characterization: Confirm that the waste is solely TM-25659 and not mixed with any
hazardous substances.

o Containerization: Collect the solid waste in a clearly labeled, sealed container. The label
should include the name of the compound ("TM-25659") and indicate that it is "non-
hazardous waste."

o Disposal Route: Dispose of the container in the designated non-hazardous solid chemical
waste stream provided by your institution's Environmental Health and Safety (EHS)
department. Do not dispose of it in the regular trash unless explicitly permitted by your
institution's policies.[2][3]

2. Solutions of TM-25659 (e.g., in DMSO):
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Solvent Consideration: The disposal method for solutions of TM-25659 is dictated by the
solvent used.

Aqueous Solutions: If TM-25659 is in a water-based, non-hazardous solution, it may be
permissible to dispose of it down the sanitary sewer with copious amounts of water.[4]
However, always consult your local regulations and institutional guidelines first.

Organic Solvent Solutions (e.g., DMSO): Solutions of TM-25659 in organic solvents such as
DMSO must be disposed of as hazardous chemical waste. Collect these solutions in a
designated, properly labeled container for liquid organic waste.

Labeling: The waste container must be labeled with the full chemical names of all contents,
including the solvent(s) and TM-25659, along with their approximate concentrations.

. Empty TM-25659 Containers:

Decontamination: Triple rinse the empty container with a suitable solvent (e.g., ethanol or
water) to remove all residues of TM-25659.[5]

Rinsate Disposal: The rinsate from the cleaning process should be collected and disposed of
as chemical waste, following the guidelines for the solvent used.

Container Disposal: Once thoroughly decontaminated, deface or remove the original label
from the container.[5] The clean, empty container can then typically be disposed of in the
regular laboratory glass or solid waste recycling, in accordance with your institution's
procedures.

. Contaminated Labware (e.qg., pipette tips, gloves):

Solid Waste: Disposable labware that has come into contact with TM-25659 should be
considered non-hazardous solid waste, provided it is not also contaminated with hazardous
materials.

Disposal: Collect this waste in a designated container for non-hazardous laboratory solid
waste.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of TM-
25659 and other laboratory chemicals.

Logical Workflow for TM-25659 Disposal

Identify Waste: TM-25659

Y

Consult Safety Data Sheet (SDS)

Is the substance classified as hazardous?

Follow Hazardous Waste Procedures:
- Segregate waste
- Use designated labeled containers
- Contact EHS for pickup

Substance is Non-Hazardous

Solid Waste (Powder) Liquid Waste (Solution)

;

Identify the solvent.

Dispose in labeled, non-hazardous

solid waste container.

Is the solvent hazardous
(e.g., DMSO)?

o0 (Aqueous) Yes

Dispose as non-hazardous
aqueous waste (check local regulations).

Dispose as hazardous liquid waste.
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Caption: Decision-making workflow for the disposal of TM-25659.

Disclaimer: The information provided is based on the current understanding of TM-25659.
Always consult your institution's Environmental Health and Safety (EHS) department and local
regulations for the most accurate and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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